A simple and effective fluorescent probe based on rhodamine B for determining Pd2+ ions in aqueous solution†
RSC Advances Pub Date: 2014-12-05 DOI: 10.1039/C4RA12649A
Abstract
A new simple-structure fluorescent probe RL based on the special affinity of Pd2+ to double bond ligands has been designed and synthesized. RL shows high selectivity and sensitivity for Pd2+ with a detection limit of 21.3 nM (2.3 ppb) in the presence of other competing metal ions in aqueous media. Furthermore, RL has potential applications in Pd2+ analysis in natural water and in a reactor involving a Pd2+catalytic reaction.
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